Cas no 62178-09-0 (Benzenamine, 4-[2-(3-chlorophenyl)-4-thiazolyl]-)

• Product Name: Benzenamine, 4-[2-(3-chlorophenyl)-4-thiazolyl]-
• CAS No: 62178-09-0
• MF: C₁₅H₁₁ClN₂S
• MW: 286.779240846634
• CID: 455346
• PubChem ID: 61268457
• Update Time: 2025-04-19

Benzenamine, 4-[2-(3-chlorophenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(3-chlorophenyl)-4-thiazolyl]-
• 4-[2-(3-chlorophenyl)-1,3-thiazol-4-yl]aniline
• 62178-09-0
• DTXSID90734160
• AKOS010520051

• Inchi： 1S/C15H11ClN2S/c16-12-3-1-2-11(8-12)15-18-14(9-19-15)10-4-6-13(17)7-5-10/h1-9H,17H2
• InChI Key： XHMAFMIRZDWGDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(=CS1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 286.03333
• Monoisotopic Mass: 286.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91